5-Dimethylphosphorylpyridine-2-carbonitrile
Overview
Description
Synthesis Analysis
Unfortunately, the available sources do not provide specific information on the synthesis of 5-Dimethylphosphorylpyridine-2-carbonitrile .Chemical Reactions Analysis
The specific chemical reactions involving 5-Dimethylphosphorylpyridine-2-carbonitrile are not detailed in the available sources .Physical And Chemical Properties Analysis
The physical and chemical properties of 5-Dimethylphosphorylpyridine-2-carbonitrile are not clearly outlined in the available sources .Scientific Research Applications
Chemical Research
5-(Dimethylphosphoryl)picolinonitrile is used in chemical research, particularly in the synthesis of various compounds . It’s a valuable synthetic intermediate for 2,3,4-trisubstituted pyridines .
Pharmaceutical Applications
This compound is found in biologically active molecules, such as nerve-agent-inhibited human acetylcholinesterase, anti-inflammatory agents, antifungal agents, and anti-influenza agents . These applications highlight its importance in pharmaceutical research.
Synthesis of 3-Hydroxy-4-Substituted Picolinonitriles
A unique synthetic approach to 3-hydroxy-4-substituted picolinonitriles is achieved via gold(I)-catalyzed cyclization of 4-propargylaminoisoxazoles and subsequent N−O bond cleavage of isoxazolopyridines . This method provides a new pathway for the synthesis of 3-hydroxy-4-substituted picolinonitriles.
Functional Group Construction
The cyano group in 5-(Dimethylphosphoryl)picolinonitrile provides opportunities to construct a variety of functional groups, including amino, methyl, amido, imidate, amidoxime, keto, carboxyl, and ester groups, in only one step . This makes it a versatile tool in organic synthesis.
The 3-hydroxy group in 5-(Dimethylphosphoryl)picolinonitrile provides opportunities to introduce various acyl and alkyl groups in one step . This expands its utility in the synthesis of complex molecules.
Isoxazolopyridine Formation
5-(Dimethylphosphoryl)picolinonitrile can undergo intramolecular SEAr reaction catalyzed by Au(I) to afford isoxazolopyridines . This reaction is part of a unique synthetic approach to 3-hydroxy-4-substituted picolinonitriles.
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
5-dimethylphosphorylpyridine-2-carbonitrile |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9N2OP/c1-12(2,11)8-4-3-7(5-9)10-6-8/h3-4,6H,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RLJFZCLFWIYHAT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CP(=O)(C)C1=CN=C(C=C1)C#N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9N2OP |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
180.14 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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